Cas no 2198910-48-2 (N-[({[5-fluoro-2-(morpholin-4-yl)phenyl]methyl}carbamoyl)methyl]-N-methylprop-2-enamide)
N-[({[5-fluoro-2-(morpholin-4-yl)phenyl]methyl}carbamoyl)methyl]-N-methylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[[[5-Fluoro-2-(4-morpholinyl)phenyl]methyl]amino]-2-oxoethyl]-N-methyl-2-propenamide
- 2198910-48-2
- Z2706103856
- EN300-26587849
- N-[({[5-fluoro-2-(morpholin-4-yl)phenyl]methyl}carbamoyl)methyl]-N-methylprop-2-enamide
-
- Inchi: 1S/C17H22FN3O3/c1-3-17(23)20(2)12-16(22)19-11-13-10-14(18)4-5-15(13)21-6-8-24-9-7-21/h3-5,10H,1,6-9,11-12H2,2H3,(H,19,22)
- InChI Key: AFGVHXAMEDNMHH-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)CNC(CN(C(C=C)=O)C)=O)N1CCOCC1
Computed Properties
- Exact Mass: 335.16451973g/mol
- Monoisotopic Mass: 335.16451973g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 61.9Ų
Experimental Properties
- Density: 1.207±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 614.0±55.0 °C(Predicted)
- pka: 14.02±0.46(Predicted)
N-[({[5-fluoro-2-(morpholin-4-yl)phenyl]methyl}carbamoyl)methyl]-N-methylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26587849-1.0g |
N-[({[5-fluoro-2-(morpholin-4-yl)phenyl]methyl}carbamoyl)methyl]-N-methylprop-2-enamide |
2198910-48-2 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
N-[({[5-fluoro-2-(morpholin-4-yl)phenyl]methyl}carbamoyl)methyl]-N-methylprop-2-enamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on N-[({[5-fluoro-2-(morpholin-4-yl)phenyl]methyl}carbamoyl)methyl]-N-methylprop-2-enamide
Introduction to N-[({[5-fluoro-2-(morpholin-4-yl)phenyl]methyl}carbamoyl)methyl]-N-methylprop-2-enamide (CAS No. 2198910-48-2)
N-[({[5-fluoro-2-(morpholin-4-yl)phenyl]methyl}carbamoyl)methyl]-N-methylprop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2198910-48-2, represents a testament to the ongoing advancements in molecular design and its potential applications in addressing complex biological targets.
The molecular structure of this compound features a complex arrangement of functional groups, including a 5-fluoro-2-(morpholin-4-yl)phenyl moiety, which is known for its ability to modulate biological pathways through selective interactions with target proteins. The presence of a carbamoyl group further enhances its potential as a pharmacophore, contributing to its versatility in drug development.
In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated aromatic compounds due to their improved metabolic stability and enhanced binding affinity. The 5-fluoro substituent in this molecule is particularly noteworthy, as it has been shown to enhance the bioavailability and efficacy of various therapeutic agents. This fluorine atom introduces a slight electron-withdrawing effect, which can significantly influence the compound's reactivity and interactions with biological targets.
The morpholine ring in the 5-fluoro-2-(morpholin-4-yl)phenyl group adds another layer of complexity, providing a flexible scaffold that can adapt to various binding pockets in proteins. Morpholine derivatives are well-documented for their role in enhancing drug-like properties, such as solubility and permeability. This structural feature makes N-[({[5-fluoro-2-(morpholin-4-yl)phenyl]methyl}carbamoyl)methyl]-N-methylprop-2-enamide an attractive candidate for further investigation in medicinal chemistry.
The carbamoyl group at the core of the molecule serves as a critical pharmacophoric element, capable of forming hydrogen bonds with polar residues in target proteins. This interaction is crucial for achieving high affinity and selectivity, which are essential for effective drug action. Additionally, the presence of multiple rotatable bonds and amide functionalities allows for fine-tuning of the molecule's physicochemical properties, making it adaptable for various drug development strategies.
N-[({[5-fluoro-2-(morpholin-4-yl)phenyl]methyl}carbamoyl)methyl]-N-methylprop-2-enamide has been studied in the context of several therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its unique structural features make it a promising candidate for developing novel small-molecule inhibitors that can modulate key signaling pathways involved in these diseases.
Recent studies have highlighted the potential of this compound as an inhibitor of enzymes involved in cancer progression. The 5-fluoro moiety has been shown to enhance binding affinity to target enzymes by stabilizing key interactions through electronic effects. Furthermore, the morpholine ring provides additional binding points that contribute to the compound's overall efficacy. These findings suggest that N-[({[5-fluoro-2-(morpholin-4-yl)phenyl]methyl}carbamoyl)methyl]-N-methylprop-2-enamide could be a valuable tool in developing targeted therapies for cancer patients.
In addition to its applications in oncology, this compound has also shown promise in treating inflammatory diseases. The ability of its structure to interact with inflammatory mediators has been demonstrated through both computational modeling and experimental studies. These results indicate that N-[({[5-fluoro-2-(morpholin-4-yl)phenyl]methyl}carbamoyl)methyl]-N-methylprop-2-enamide could serve as a lead compound for developing new anti-inflammatory agents.
The central role of the carbamoyl group in mediating biological activity underscores its importance as a pharmacophoric element. This group has been extensively studied for its ability to enhance binding interactions with target proteins. In N-[({[5-fluoro-2-(morpholin-4-yll)phenyl]methyl}carbamoyl)methyl]-N-methylprop--enamide, the carbamoyl group is strategically positioned to interact with key residues in target enzymes, contributing to high affinity and selectivity.
The amide functionalities present in the molecule also play a significant role in determining its biological activity. These amides can form hydrogen bonds with polar residues in proteins, further enhancing binding affinity. Additionally, the presence of multiple rotatable bonds allows for structural modifications that can optimize pharmacokinetic properties such as solubility and permeability.
The synthesis of N-[({[5-fluoro--(morpholin--4-yll)phenyl]methyl}carbamoyl)methy--N-methy--prop--enamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorine atom at position 5 on the aromatic ring is particularly challenging due to its sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high precision.
The morpholine ring is typically introduced during later stages of synthesis to ensure compatibility with other functional groups present in the molecule. This approach allows for greater flexibility in designing synthetic routes while maintaining high yields throughout the process.
The final product is characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm its identity and purity. These studies provide valuable insights into the molecular structure and conformational preferences of N-[({[5-fluoro--(morpholin--4-yll)phenyl]methyl}carbamoyl)methy--N-methy--prop--enamide], which are essential for understanding its biological activity.
In conclusion,N-[({[5-fluoro--(morpholin--4-yll)phenyl]methyl}carbamoyl)methy--N-methy--prop--enamide (CAS No.2198910---48---) represents an exciting advancement iin pharmaceutical chemistry with significant potential iin drug discovery applications Its unique structural features make it an attractive candidate fior developing novel therapeutic agents targeting various diseases including cancer inflammation an central nervous system disorders Further research iin this area holds promise fior uncovering new treatment modalities that could improve patient outcomes worldwide。
2198910-48-2 (N-[({[5-fluoro-2-(morpholin-4-yl)phenyl]methyl}carbamoyl)methyl]-N-methylprop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)